Cas no 1422738-41-7 (Pyrene, 1,3,5,9-tetrabromo-7-(1,1-dimethylethyl)-)

• Product Name: Pyrene, 1,3,5,9-tetrabromo-7-(1,1-dimethylethyl)-
• CAS No: 1422738-41-7
• MF: C₂₀H₁₄Br₄
• MW: 573.94
• CID: 5147744
• Update Time: 2025-11-06

Pyrene, 1,3,5,9-tetrabromo-7-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrene, 1,3,5,9-tetrabromo-7-(1,1-dimethylethyl)-
• 1,3,5,9-tetrabromo-7-(tert-butyl)pyrene

• Inchi： 1S/C20H14Br4/c1-20(2,3)9-4-10-14(21)6-12-16(23)8-17(24)13-7-15(22)11(5-9)18(10)19(12)13/h4-8H,1-3H3
• InChI Key： UQFXKMSKVQTOCQ-UHFFFAOYSA-N
• SMILES： C1(Br)=C2C3=C4C(C(Br)=C2)=CC(C(C)(C)C)=CC4=C(Br)C=C3C(Br)=C1

Additional information on Pyrene, 1,3,5,9-tetrabromo-7-(1,1-dimethylethyl)-

Pyrene, 1,3,5,9-Tetrabromo-7-(1,1-Dimethylethyl)-: A Comprehensive Overview

Pyrene, 1,3,5,9-Tetrabromo-7-(1,1-Dimethylethyl)-, also known by its CAS number 1422738-41-7, is a highly specialized organic compound with significant applications in various industrial and scientific domains. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is characterized by its complex molecular structure. The presence of bromine atoms at specific positions on the pyrene ring contributes to its unique chemical properties and reactivity. Recent studies have highlighted its potential in advanced materials science and environmental chemistry.

The molecular structure of Pyrene, 1,3,5,9-Tetrabromo-7-(1,1-Dimethylethyl)- is defined by a fused aromatic system with four bromine substituents and a tert-butyl group. This configuration not only enhances its stability but also imparts specific electronic properties that make it suitable for use in high-performance polymers and composites. Researchers have demonstrated that this compound can act as a building block for the synthesis of advanced materials with tailored mechanical and thermal properties.

In terms of synthesis, Pyrene-based compounds like this one are typically derived from multi-step organic reactions involving bromination and alkylation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of Pyrene derivatives. These improvements are critical for scaling up production to meet the growing demand in various industries.

The application of Pyrene, 1,3,5,9-Tetrabromo-7-(1,1-Dimethylethyl)- extends beyond materials science. It has shown promise in the field of environmental chemistry as a model compound for studying the fate and transport of PAHs in natural systems. Recent studies have focused on its biodegradation pathways under anaerobic conditions and its potential impact on aquatic ecosystems. Understanding these processes is essential for developing effective strategies to mitigate pollution caused by similar compounds.

In addition to its practical applications, this compound serves as a valuable tool in fundamental research. Its rigid aromatic structure makes it an ideal candidate for studying π-π interactions and electronic transitions in molecular systems. Researchers have utilized it in experiments related to nonlinear optics and photovoltaic materials. The insights gained from these studies contribute to the development of next-generation technologies in energy conversion and information processing.

The future outlook for Pyrene derivatives, including Pyrene, 1,3,5,9-Tetrabromo-7-(1,1-Dimethylethyl)-, is promising due to their versatility and adaptability. Ongoing research aims to explore their potential in drug delivery systems and nanotechnology. For instance, functionalized derivatives of this compound are being investigated for their ability to serve as carriers for therapeutic agents or as components in nanoscale electronic devices.

In conclusion, Pyrene-based compounds like Pyrene, 1